Cas no 2229142-97-4 (1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine)

• Product Name: 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine
• CAS No: 2229142-97-4
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5767972
• PubChem ID: 165883422
• Update Time: 2025-11-05

1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229142-97-4
• EN300-1968889
• 1-[3-(difluoromethoxy)-4-methylphenyl]cyclopropan-1-amine
• 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine

• Inchi： 1S/C11H13F2NO/c1-7-2-3-8(11(14)4-5-11)6-9(7)15-10(12)13/h2-3,6,10H,4-5,14H2,1H3
• InChI Key： KDJYZZXOEHVUSR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C1(CC1)N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine

Comprehensive Guide to 1-3-(Difluoromethoxy)-4-methylphenylcyclopropan-1-amine (CAS No. 2229142-97-4): Properties, Applications, and Market Insights

1-3-(Difluoromethoxy)-4-methylphenylcyclopropan-1-amine (CAS No. 2229142-97-4) is a specialized cyclopropylamine derivative with unique structural and functional characteristics. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its difluoromethoxy and methylphenyl moieties, which contribute to its potential bioactivity. Researchers and industry professionals are increasingly exploring its applications in drug discovery and crop protection, aligning with the growing demand for novel small-molecule therapeutics and sustainable agrochemicals.

The molecular structure of 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine features a cyclopropane ring bonded to an amine group, enhancing its stability and interaction with biological targets. The presence of the difluoromethoxy group improves metabolic resistance, making it a candidate for prolonged-action formulations. These properties are particularly relevant in the context of current trends favoring long-acting pharmaceuticals and environmentally friendly pesticides, addressing key concerns in global health and agriculture.

In the pharmaceutical sector, CAS 2229142-97-4 is being investigated for its potential as a central nervous system (CNS) modulator. Early studies suggest its applicability in neurological disorders, a hot topic given the rising prevalence of conditions like Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier efficiently makes it a promising scaffold for neuroprotective agents, a highly searched area in medicinal chemistry forums and research databases.

From a synthetic chemistry perspective, the preparation of 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and selective fluorination. These processes are critical for ensuring high purity and yield, which are essential for industrial-scale production. Recent advancements in flow chemistry and catalytic fluorination have optimized its synthesis, reducing costs and environmental impact—factors highly valued in modern green chemistry initiatives.

The agrochemical industry also shows keen interest in this compound due to its potential as a plant growth regulator or pest control agent. With increasing regulatory restrictions on traditional pesticides, there is a surge in demand for low-toxicity alternatives, making CAS 2229142-97-4 a subject of patents and R&D projects. Its methylphenyl group may contribute to selective herbicidal activity, aligning with the trend toward precision agriculture solutions.

Market analysts highlight that the global demand for cyclopropylamine derivatives like 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine is projected to grow at a CAGR of 6-8% over the next decade. This growth is driven by expanding applications in biopharmaceuticals and sustainable agrochemicals, sectors frequently searched in business intelligence platforms. North America and Europe currently lead in consumption, while Asia-Pacific emerges as a key manufacturing hub due to cost advantages.

Quality control of CAS 2229142-97-4 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy to verify purity and structural integrity. These methods are critical for compliance with Good Manufacturing Practice (GMP) standards, a recurring topic in regulatory discussions. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of end-users in regulated industries.

In summary, 1-3-(difluoromethoxy)-4-methylphenylcyclopropan-1-amine represents a versatile compound with cross-industry relevance. Its development reflects broader scientific priorities such as targeted drug delivery, green synthesis, and crop sustainability—topics dominating academic and commercial searches. As research progresses, this compound may unlock new therapeutic and agricultural breakthroughs, solidifying its position in specialty chemistry markets.